Cas no 476275-05-5 (4-bis(2-cyanoethyl)sulfamoyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}benzamide)

• Product Name: 4-bis(2-cyanoethyl)sulfamoyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}benzamide
• CAS No: 476275-05-5
• MF: C₂₄H₂₁N₅O₃S₂
• MW: 491.585242033005
• CID: 5916805
• PubChem ID: 3589805
• Update Time: 2025-10-23

4-bis(2-cyanoethyl)sulfamoyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(N,N-bis(2-cyanoethyl)sulfamoyl)-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)benzamide
• Benzamide, 4-[[bis(2-cyanoethyl)amino]sulfonyl]-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-
• 476275-05-5
• AKOS024575145
• 4-[bis(2-cyanoethyl)sulfamoyl]-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}benzamide
• F0289-0128
• 4-[bis(2-cyanoethyl)sulfamoyl]-N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)benzamide
• 4-bis(2-cyanoethyl)sulfamoyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}benzamide

• Inchi： 1S/C24H21N5O3S2/c25-13-3-15-29(16-4-14-26)34(31,32)19-10-7-18(8-11-19)23(30)28-24-27-22-20-6-2-1-5-17(20)9-12-21(22)33-24/h1-2,5-8,10-11H,3-4,9,12,15-16H2,(H,27,28,30)
• InChI Key： XASBKHJWNMCOSY-UHFFFAOYSA-N
• SMILES： C(NC1=NC2C3=C(C=CC=C3)CCC=2S1)(=O)C1=CC=C(S(N(CCC#N)CCC#N)(=O)=O)C=C1

Computed Properties

• Exact Mass: 491.10858190g/mol
• Monoisotopic Mass: 491.10858190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 905
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 164Ų

Experimental Properties

• Density: 1.420±0.06 g/cm3(Predicted)
• pka: 6.50±0.20(Predicted)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-bis(2-cyanoethyl)sulfamoyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}benzamide

Recent Advances in the Study of 4-bis(2-cyanoethyl)sulfamoyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}benzamide (CAS: 476275-05-5)

The compound 4-bis(2-cyanoethyl)sulfamoyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}benzamide (CAS: 476275-05-5) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique sulfamoyl and naphthothiazole moieties, has drawn significant attention due to its potential applications in targeted therapies and drug development. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a key subject of contemporary research.

One of the primary research objectives surrounding this compound has been its role as a modulator of specific enzymatic pathways. Preliminary findings indicate that 4-bis(2-cyanoethyl)sulfamoyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}benzamide exhibits inhibitory activity against certain kinases involved in inflammatory and oncogenic processes. In vitro assays have demonstrated its ability to bind selectively to the ATP-binding sites of these kinases, thereby disrupting their catalytic activity. These results suggest potential applications in treating diseases characterized by kinase dysregulation, such as cancer and autoimmune disorders.

Further investigations into the compound's pharmacokinetic profile have revealed favorable absorption and distribution properties. Studies utilizing high-performance liquid chromatography (HPLC) and mass spectrometry have quantified its stability under physiological conditions, with half-life measurements indicating sufficient bioavailability for therapeutic use. Additionally, metabolic studies have identified the primary metabolites, providing insights into its biotransformation and potential drug-drug interactions. These findings are critical for advancing the compound into preclinical and clinical development stages.

Recent synthetic chemistry efforts have also focused on optimizing the yield and purity of 4-bis(2-cyanoethyl)sulfamoyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}benzamide. Novel synthetic routes employing green chemistry principles have been explored to enhance scalability while minimizing environmental impact. Researchers have reported improved yields through the use of catalytic systems and solvent-free conditions, addressing previous challenges in large-scale production. These advancements are pivotal for ensuring a sustainable supply of the compound for further research and potential commercialization.

In conclusion, the ongoing research on 4-bis(2-cyanoethyl)sulfamoyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}benzamide (CAS: 476275-05-5) underscores its therapeutic potential and highlights the interdisciplinary efforts driving its development. From mechanistic studies to synthetic optimization, the collective findings provide a robust foundation for future investigations. As the compound progresses through the drug development pipeline, its impact on treating kinase-related diseases may soon be realized, offering new hope for patients worldwide.